![molecular formula C7H5Cl2NO2 B1298094 2,6-Dichloro-4-methylnicotinic acid CAS No. 62774-90-7](/img/structure/B1298094.png)
2,6-Dichloro-4-methylnicotinic acid
Overview
Description
2,6-Dichloro-4-methylnicotinic acid is an aromatic carboxylic acid and a member of pyridines .
Synthesis Analysis
The synthesis of 2,6-Dichloro-4-methylnicotinic acid typically starts with 2,6-dichloro-4-methylnicotinonitrile . The exact synthesis process may vary depending on the specific requirements and conditions.Molecular Structure Analysis
The molecular formula of 2,6-Dichloro-4-methylnicotinic acid is C7H5Cl2NO2 . Its molecular weight is 206.03 g/mol . The IUPAC name is 2,6-dichloro-4-methylpyridine-3-carboxylic acid .Physical And Chemical Properties Analysis
2,6-Dichloro-4-methylnicotinic acid has a molecular weight of 206.03 g/mol . It is a solid at room temperature . The compound should be stored in an inert atmosphere at 2-8°C .Scientific Research Applications
Chemical Education
This compound is also used in academic settings for chemical education. It provides a practical example of chlorination reactions and the synthesis of nicotinic acid derivatives, serving as a teaching tool in organic chemistry laboratories.
Each of these applications leverages the unique chemical properties of 2,6-Dichloro-4-methylnicotinic acid , demonstrating its versatility and importance in scientific research across multiple disciplines. The compound’s ability to participate in various chemical reactions makes it a valuable resource for innovation and discovery .
Safety and Hazards
2,6-Dichloro-4-methylnicotinic acid is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It may cause skin corrosion or irritation, serious eye damage or eye irritation, and specific target organ toxicity (single exposure), with the respiratory system being a potential target .
properties
IUPAC Name |
2,6-dichloro-4-methylpyridine-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5Cl2NO2/c1-3-2-4(8)10-6(9)5(3)7(11)12/h2H,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QOSNTWMXACGOMD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=C1C(=O)O)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5Cl2NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30350247 | |
Record name | 2,6-dichloro-4-methylnicotinic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30350247 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-Dichloro-4-methylnicotinic acid | |
CAS RN |
62774-90-7 | |
Record name | 2,6-dichloro-4-methylnicotinic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30350247 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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